Cas no 1932793-09-3 (rac-tert-butyl (3R,4S)-3-amino-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate, cis)

• Product Name: rac-tert-butyl (3R,4S)-3-amino-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate, cis
• CAS No: 1932793-09-3
• MF: C₁₁H₁₉N₅O₂
• MW: 253.300861597061
• CID: 4630060
• Update Time: 2025-08-05

rac-tert-butyl (3R,4S)-3-amino-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-amino-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate, cis
• 1-Pyrrolidinecarboxylic acid, 3-amino-4-(1H-1,2,3-triazol-1-yl)-, 1,1-dimethylethyl ester, (3R,4S)-

• Inchi： 1S/C11H19N5O2/c1-11(2,3)18-10(17)15-6-8(12)9(7-15)16-5-4-13-14-16/h4-5,8-9H,6-7,12H2,1-3H3/t8-,9+/m1/s1
• InChI Key： ULZNGNSUUVUKGF-BDAKNGLRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](N2C=CN=N2)[C@H](N)C1

Additional information on rac-tert-butyl (3R,4S)-3-amino-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate, cis

Research Brief on rac-tert-butyl (3R,4S)-3-amino-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate, cis (CAS: 1932793-09-3)

The compound rac-tert-butyl (3R,4S)-3-amino-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate, cis (CAS: 1932793-09-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile building block in drug discovery. This research brief synthesizes the latest findings on its synthesis, biological activity, and therapeutic potential, providing a comprehensive overview for researchers in the field.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, particularly those targeting protein-protein interactions (PPIs) and enzyme inhibition. Its unique structural features, including the cis-configuration of the pyrrolidine ring and the presence of a 1,2,3-triazole moiety, make it an attractive scaffold for the development of bioactive molecules. Computational docking studies suggest that this compound exhibits favorable binding affinities to several therapeutic targets, including kinases and proteases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of rac-tert-butyl (3R,4S)-3-amino-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate, cis via a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, achieving high yields and excellent stereoselectivity. The study further explored its derivatization into a series of analogs, which were screened for antimicrobial and anticancer activities. Preliminary results indicated promising activity against Gram-positive bacteria and certain cancer cell lines, warranting further investigation.

Another notable application of this compound lies in its use as a chiral auxiliary in asymmetric synthesis. A 2022 paper in Organic Letters detailed its utility in the construction of complex natural product-like scaffolds, enabling the efficient synthesis of enantiomerically pure compounds. The study emphasized the compound's robustness under various reaction conditions, making it a valuable tool for synthetic chemists.

Ongoing research is also exploring the pharmacokinetic properties of rac-tert-butyl (3R,4S)-3-amino-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate, cis and its derivatives. Early-stage ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies suggest favorable drug-like properties, with moderate solubility and permeability. However, further optimization may be required to improve metabolic stability and reduce potential off-target effects.

In conclusion, rac-tert-butyl (3R,4S)-3-amino-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate, cis represents a promising scaffold in medicinal chemistry with diverse applications. Its synthetic accessibility, biological relevance, and potential for derivatization make it a valuable asset for drug discovery programs. Future research should focus on expanding its therapeutic applications and optimizing its pharmacological profile to unlock its full potential.